Cas no 581798-34-7 (BENZENAMINE, N-BUTYL-2-(METHYLTHIO)-)

• Product Name: BENZENAMINE, N-BUTYL-2-(METHYLTHIO)-
• CAS No: 581798-34-7
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 3361512
• PubChem ID: 11148266
• Update Time: 2025-04-21

BENZENAMINE, N-BUTYL-2-(METHYLTHIO)- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, N-BUTYL-2-(METHYLTHIO)-
• EN300-166834
• 581798-34-7
• N-butyl-2-(methylsulfanyl)aniline
• starbld0023303
• N-Butyl-2-(methylthio)aniline
• AKOS009052344

• Inchi： 1S/C11H17NS/c1-3-4-9-12-10-7-5-6-8-11(10)13-2/h5-8,12H,3-4,9H2,1-2H3
• InChI Key： ITWHCGWVDRGZCW-UHFFFAOYSA-N
• SMILES： C1(NCCCC)=CC=CC=C1SC

Computed Properties

• Exact Mass: 195.10817072Da
• Monoisotopic Mass: 195.10817072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų